Cas no 75863-26-2 (Pregna-1,4,16-triene-3,20-dione)
75863-26-2 structure
Product Name:Pregna-1,4,16-triene-3,20-dione
CAS No:75863-26-2
MF:C21H26O2
MW:310.429946422577
CID:982080
PubChem ID:222847
Update Time:2025-04-19
Pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties
Names and Identifiers
-
- (8s,9s,10s,13s,14s)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
- 5-pregnen-3,20-dione
- 5-Pregnene-3,20-dione
- BRN 3102499
- CHEBI:63837
- CHEMBL1743202
- CTK0H7707
- isoprogesterone
- NSC12875
- pregn-4-ene-3,20-dione
- Pregn-5-en-3,20-dion
- Pregn-5-ene-3,20-dione
- Pregna-1,4,16-trien-3,20-dion
- pregna-1,4,16-triene-3,20-dione
- SureCN4618058
- CYHIWWJMJIAQOW-RKFFNLMFSA-N
- 75863-26-2
- SCHEMBL7899879
- NSC9784
- NSC-9784
- 1,4,9(11),16-Tetraenepregna-3,20-dione;
- Pregna-1,4,16-triene-3,20-dione
-
- Inchi: 1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8,10,12,16,18-19H,4-5,7,9,11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
- InChI Key: CYHIWWJMJIAQOW-RKFFNLMFSA-N
- SMILES: O=C(C)C1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C
Computed Properties
- Exact Mass: 310.19338
- Monoisotopic Mass: 310.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Pregna-1,4,16-triene-3,20-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P711325-1mg |
Pregna-1,4,16-triene-3,20-dione |
75863-26-2 | 1mg |
$ 190.00 | 2023-04-15 | ||
| TRC | P711325-10mg |
Pregna-1,4,16-triene-3,20-dione |
75863-26-2 | 10mg |
$ 1499.00 | 2023-04-15 |
Pregna-1,4,16-triene-3,20-dione Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
75863-26-2 (Pregna-1,4,16-triene-3,20-dione) Related Products
- 719-22-2(2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione)
- 1096-38-4(16-Dehydroprogesterone)
- 13144-88-2(1,3,3,4,4-Pentamethyl-2-acetyl-1-cyclopentene)
- 490-91-5(Thymoquinone)
- 3602-55-9(2-tert-Butyl-1,4-benzoquinone)
- 117048-56-3(Pregna-1,4,9(11),16-tetraene-3,20-dione)
- 2460-77-7(2,5-Di-tert-butyl-1,4-benzoquinone)
- 1988-11-0(2,6-Diisopropyl-1,4-benzoquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk